Cas no 7432-72-6 (Methyl 2,3,4-tri-O-acetyl-a-D-glucopyranoside)

Methyl 2,3,4-tri-O-acetyl-a-D-glucopyranoside Properties

Names and Identifiers

• Methyl 2,3,4-triacetate-alpha-D-glucopyranoside
• acetic acid 3,5-diacetoxy-2-hydroxymethyl-6-methoxytetrahydropyran-4-yl ester
• METHYL 2,3,4-TRIACETATE-Α-D-GLUCOPYRANOSIDE
• A-D-GLUCOPYRANOSIDE, METHYL, 2,3,4-TRIACETATE
• Methyl 2,3,4-triacetate-alpha-D-glucopyranoside, 95%
• (2R,3R,4S,5R,6S)-4,5-bis(acetyloxy)-2-(hydroxymethyl)-6-methoxyoxan-3-yl acetate
• (2R,3R,4S,5R,6S)-2-(Hydroxymethyl)-6-methoxytetrahydro-2H-pyran-3,4,5-triyltriacetate
• CCG-252154
• 7432-72-6
• (2R,3R,4S,5R,6S)-2-(Hydroxymethyl)-6-methoxytetrahydro-2H-pyran-3,4,5-triyl triacetate
• [(2R,3R,4S,5R,6S)-4,5-diacetyloxy-2-(hydroxymethyl)-6-methoxyoxan-3-yl] acetate
• SCHEMBL1703880
• +Expand

• MDL： MFCD11113467
• InChIKey： OBVFJYUDIWPVKD-LBELIVKGSA-N
• Inchi： InChI=1S/C13H20O9/c1-6(15)19-10-9(5-14)22-13(18-4)12(21-8(3)17)11(10)20-7(2)16/h9-14H,5H2,1-4H3/t9-,10-,11+,12-,13?/m1/s1
• SMILES： CC(O[C@@H]1[C@@H](CO)OC(OC)[C@H](OC(=O)C)[C@H]1OC(=O)C)=O

Computed Properties

• Exact Mass: 320.11100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 8
• Monoisotopic Mass: 320.11073221g/mol
• Heavy Atom Count: 22
• Complexity: 422
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Topological Polar Surface Area: 118Ų

Experimental Properties

• LogP: -0.85490
• PSA: 117.59000
• Refractive Index: 1.484
• Boiling Point: 389.6°C at 760 mmHg
• Melting Point: 108-113 °C
• Flash Point: 136.5°C
• Optical Activity: [α]22/D +148°, c = 1% in DMSO
• Density: 1.29